Cas no 726185-68-8 (Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate)

• Product Name: Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate
• CAS No: 726185-68-8
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 92996
• PubChem ID: 22831866
• Update Time: 2025-04-18

Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-(1-piperazinyl)-, methyl ester
• methyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate
• 2-PIPERAZIN-1-YL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER
• NWHPWSRLTNLURY-UHFFFAOYSA-N
• SCHEMBL4092990
• A848207
• Methyl 2-(1-piperazinyl)-thiazole-5-carboxylate
• EN300-1071631
• methyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
• BEB18568
• CS-0301995
• 726185-68-8
• Methyl2-(piperazin-1-yl)thiazole-5-carboxylate
• DTXSID90628530
• G73065

• Inchi： 1S/C9H13N3O2S/c1-14-8(13)7-6-11-9(15-7)12-4-2-10-3-5-12/h6,10H,2-5H2,1H3
• InChI Key： NWHPWSRLTNLURY-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CN=C1N1CCNCC1

Computed Properties

• Exact Mass: 227.07300
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 366.9±52.0 °C at 760 mmHg
• Flash Point: 175.7±30.7 °C
• Refractive Index: 1.564
• PSA: 82.70000
• LogP: 0.73310
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines